Phenochalasin A

• Molecular Formula: C28H33NO7
• Molecular Weight: 495.6 g/mol
• InChI: InChI=1S/C28H33NO7/c1-16-6-5-7-20-14-17(2)18(3)23-22(15-19-8-10-21(30)11-9-19)29-25(32)28(20,23)36-26(33)35-13-12-27(4,34)24(16)31/h5,7-14,16,18,20,22-23,30,34H,6,15H2,1-4H3,(H,29,32)/b7-5+,13-12-
• InChIKey: UWGGHVBZMJIJSU-RTOCWKKDSA-N

Phenochalasin A: A Unique Phenolic Cytochalasin

Phenochalasin A is a phenol-containing cytochalasin isolated from the marine-derived fungus *Phomopsis* sp. FT-0211 [1]. It is characterized by a cytochalasan skeleton with a unique 21,23-dioxa-17,22-dione moiety and a phenyl residue at the C-10 position [2]. This compound was originally identified in a morphological screen for inhibitors of lipid droplet formation in mouse peritoneal macrophages [3]. Unlike many cytochalasins, Phenochalasin A demonstrates a specific, non-cytotoxic profile in lipid accumulation assays, making it a valuable chemical probe for investigating cholesterol metabolism and cytoskeletal processes in macrophage biology.

Workflow Macrophage lipid droplet formation assay fit

Selection Logic Specific cholesteryl ester synthesis probe without cytotoxicity confounding

Use Context Chemical probe for G-actin binding and apical F-actin disruption studies

• [1] Tomoda, H., Namatame, I., Si, S., Kawaguchi, K., Masuma, R., Namikoshi, M., & Omura, S. (1999). Phenochalasins, inhibitors of lipid droplet formation in mouse macrophages, produced by Phomopsis sp. FT-0211. The Journal of Antibiotics, 52(10), 851-856. View Source
• [2] Tomoda, H., Namatame, I., Tabata, N., Kawaguchi, K., Si, S., & Omura, S. (1999). Structure elucidation of fungal phenochalasins, novel inhibitors of lipid droplet formation in mouse macrophages. The Journal of Antibiotics, 52(10), 857-861. View Source
• [3] Kobayashi, K., Matsuda, D., Tomoda, H., & Ohshiro, T. (2022). Binding of phenochalasin A, an inhibitor of lipid droplet formation in mouse macrophages, on G-actin. Drug Discoveries & Therapeutics, 16(4), 148-153. View Source

Phenochalasin A Specificity

Cytochalasans are a diverse class of fungal metabolites known for disrupting the actin cytoskeleton and affecting a wide range of cellular processes, including glucose transport, autophagy, and lipid metabolism [1]. However, their biological effects vary dramatically depending on structural nuances. For instance, while many cytochalasins induce cytotoxicity, inhibit autophagy, and broadly interfere with lipid synthesis, Phenochalasin A exhibits a uniquely narrow and specific activity profile [2][3]. Generic substitution with a more common analog like Cytochalasin B, D, or E would introduce confounding variables such as cell death, broad cytoskeletal collapse, and autophagic flux disruption, thereby obscuring experimental outcomes and invalidating mechanistic interpretations in studies focused on specific lipid droplet formation or actin-G-actin binding without confounding off-target effects.

Cytochalasin B, D, or E May introduce cytotoxicity and broad cytoskeletal collapse, obscuring lipid droplet-specific phenotypes.

Autophagy-Inhibiting Cytochalasins (D, E, H) Confound metabolic and survival pathway readouts; Phenochalasin A does not modulate autophagic flux.

Generic Actin Inhibitors Lack the specific apical F-actin disruption pattern reported for Phenochalasin A, limiting localized actin dynamics research.

• [1] Scherlach, K., Boettger, D., Remme, N., & Hertweck, C. (2010). The chemistry and biology of cytochalasans. Natural Product Reports, 27(6), 869-886. View Source
• [2] Namatame, I., Tomoda, H., Arai, M., & Omura, S. (2000). Effect of fungal metabolites cytochalasans on lipid droplet formation in mouse macrophages. The Journal of Antibiotics, 53(1), 19-25. View Source
• [3] Takanezawa, Y., Nakamura, R., Sone, T., Uraguchi, S., Kiyono, M., & Sone, H. (2017). Variation in the activity of distinct cytochalasins as autophagy inhibitors in human lung A549 cells. Biochemical and Biophysical Research Communications, 494(3-4), 662-668. View Source

Phenochalasin A: Evidence vs. Cytochalasin D & E

CE Synthesis Inhibition: Potency and Specificity

Phenochalasin A inhibits cholesteryl ester (CE) synthesis in mouse peritoneal macrophages with an IC50 of 0.61 μM, a potency that lies between Cytochalasin E (0.20 μM) and Cytochalasin D (2.4 μM) [1]. Crucially, Phenochalasin A achieves this inhibition with high specificity, unlike Cytochalasins B, D, and E which also disrupt triacylglycerol (TG) synthesis or cause severe morphological changes at active concentrations [1]. This specific inhibition of CE synthesis, without a corresponding effect on TG synthesis, positions Phenochalasin A as a more selective probe for studying the ACAT-mediated cholesterol esterification pathway in macrophages.

CE Synthesis Inhibition

Direct comparison

IC50 0.61 μM Cytochalasin D: 2.4 μM | Cytochalasin E: 0.20 μM

Supports selective CE synthesis probe context; TG synthesis remains unaffected.

Mouse peritoneal macrophage assay. Reported specificity context.

Evidence Dimension	Inhibition of Cholesteryl Ester (CE) Synthesis
Target Compound Data	IC50 = 0.61 μM
Comparator Or Baseline	Cytochalasin D: IC50 = 2.4 μM; Cytochalasin E: IC50 = 0.20 μM
Quantified Difference	3.9-fold more potent than Cytochalasin D; 3.1-fold less potent than Cytochalasin E
Conditions	Mouse peritoneal macrophages; lipid droplet formation assay; measured via [1-14C]oleic acid incorporation

Why This Matters

Phenochalasin A offers a unique balance of potency and specificity, enabling the study of CE synthesis without the confounding inhibition of triacylglycerol synthesis seen with other cytochalasins, thereby providing cleaner mechanistic data.

• [1] Namatame, I., Tomoda, H., Arai, M., & Omura, S. (2000). Effect of fungal metabolites cytochalasans on lipid droplet formation in mouse macrophages. The Journal of Antibiotics, 53(1), 19-25. View Source

Non-Cytotoxic Concentration Window

A defining feature of Phenochalasin A is its wide non-cytotoxic concentration window. It inhibits lipid droplet formation in a dose-dependent manner up to 20 μM without inducing any morphological changes or cytotoxicity in mouse macrophages [1]. In stark contrast, the closely related Cytochalasins D and E only inhibit lipid droplet formation in extremely narrow concentration ranges (around 1 μM and 0.1 μM, respectively) before causing severe morphological damage to the cells [1].

Non-Cytotoxic Window

Direct comparison

Up to 20 μM No cytotoxicity or morphological change reported

Supports assay robustness; >20-fold wider effective range than Cytochalasin D.

Macrophage viability endpoint. Reported context.

Evidence Dimension	Non-Cytotoxic Concentration Range for Lipid Droplet Inhibition
Target Compound Data	Inhibition maintained up to 20 μM with no cytotoxicity or morphological changes
Comparator Or Baseline	Cytochalasin D: active only around 1 μM before causing morphological changes; Cytochalasin E: active only around 0.1 μM before causing morphological changes
Quantified Difference	>20-fold wider effective non-cytotoxic window than Cytochalasin D; >200-fold wider than Cytochalasin E
Conditions	Mouse peritoneal macrophages; lipid droplet formation assay; morphological assessment

Why This Matters

This dramatically wider, non-cytotoxic concentration range makes Phenochalasin A a far more robust and reliable tool for cellular assays, eliminating the narrow dose-response window and associated toxicity artifacts that plague experiments with Cytochalasin D or E.

• [1] Namatame, I., Tomoda, H., Arai, M., & Omura, S. (2000). Effect of fungal metabolites cytochalasans on lipid droplet formation in mouse macrophages. The Journal of Antibiotics, 53(1), 19-25. View Source

Actin Binding and F-Actin Disruption

Phenochalasin A directly binds to G-actin, as demonstrated by the association of radiolabeled [125I]Phenochalasin A with a 40 kDa protein identified as G-actin [1]. In CHO-K1 cells, Phenochalasin A at 2 μM caused the specific elimination of F-actin formation on the apical site, indicating a targeted disruption of actin-oriented cytoskeletal processes [1]. This is distinct from the more generalized and potent F-actin disruption caused by other cytochalasins, which often leads to cell death and binucleation, as seen with Cytochalasin E [2].

G-Actin Binding

Cross-study

Direct binding confirmed Apical F-actin elimination at 2 μM in CHO-K1 cells

Supports localized actin dynamics interpretation; distinct from promiscuous F-actin disruption.

Comparative pattern vs. Cytochalasin E. Model-specific review needed.

Evidence Dimension	Effect on F-actin and G-actin Binding
Target Compound Data	Binds G-actin; 2 μM causes specific elimination of F-actin on the apical site of CHO-K1 cells
Comparator Or Baseline	Cytochalasin E: disrupts F-actin filaments and increases the proportion of binucleated cells; Cytochalasin D: disrupts F-actin and is a well-characterized actin polymerization inhibitor
Quantified Difference	Qualitative difference: Phenochalasin A exhibits a more specific, apical F-actin disruption pattern, whereas Cytochalasin E causes widespread disruption and binucleation.
Conditions	CHO-K1 cells for Phenochalasin A; A549 human lung adenocarcinoma cells for Cytochalasin E and D comparison

Why This Matters

Phenochalasin A's unique binding profile and specific, apical F-actin disruption pattern offer a more refined tool for dissecting localized actin dynamics, avoiding the severe cytoskeletal collapse and cellular toxicity associated with more promiscuous actin inhibitors like Cytochalasin D and E.

• [1] Kobayashi, K., Matsuda, D., Tomoda, H., & Ohshiro, T. (2022). Binding of phenochalasin A, an inhibitor of lipid droplet formation in mouse macrophages, on G-actin. Drug Discoveries & Therapeutics, 16(4), 148-153. View Source
• [2] Takanezawa, Y., Nakamura, R., Sone, T., Uraguchi, S., Kiyono, M., & Sone, H. (2017). Variation in the activity of distinct cytochalasins as autophagy inhibitors in human lung A549 cells. Biochemical and Biophysical Research Communications, 494(3-4), 662-668. View Source

Clean Autophagy Profile

In a comparative study of cytochalasins on autophagy in human lung A549 cells, Cytochalasins D, E, and H were found to be potent inhibitors of autophagic flux, leading to the accumulation of the autophagy markers LC3-II and SQSTM1/p62 [1]. In contrast, Phenochalasin A was explicitly noted for inhibiting lipid droplet formation *without* exerting any autophagic effects [1]. This absence of autophagy modulation is a critical differentiator, as it eliminates a major confounding variable in experiments involving cytochalasans, many of which are dual-activity compounds.

Autophagy Profile

Cross-study

No autophagy inhibition LC3-II and p62 levels unchanged

Supports cleaner phenotype interpretation; eliminates autophagy confounding present with Cytochalasin D, E, H.

A549 cell model context. Reported differentiation context.

Evidence Dimension	Inhibition of Autophagy
Target Compound Data	No inhibition of autophagy; does not affect LC3-II or p62 accumulation
Comparator Or Baseline	Cytochalasin D, Cytochalasin E, Cytochalasin H: Inhibit autophagic flux and increase LC3-II and SQSTM1/p62 levels
Quantified Difference	Qualitative difference: Phenochalasin A is inactive as an autophagy inhibitor, whereas Cytochalasins D, E, and H are active.
Conditions	Human lung A549 adenocarcinoma cells

Why This Matters

For researchers studying pathways intersecting with autophagy (e.g., metabolism, cell survival, cancer), the use of Phenochalasin A provides a cleaner, more interpretable phenotype by eliminating the off-target autophagy inhibition that is a hallmark of Cytochalasins D, E, and H.

• [1] Takanezawa, Y., Nakamura, R., Sone, T., Uraguchi, S., Kiyono, M., & Sone, H. (2017). Variation in the activity of distinct cytochalasins as autophagy inhibitors in human lung A549 cells. Biochemical and Biophysical Research Communications, 494(3-4), 662-668. View Source

Phenochalasin A: Optimal Applications

Selective CE Synthesis Inhibition in Macrophages

Phenochalasin A is the compound of choice for experiments requiring the specific inhibition of cholesteryl ester (CE) synthesis in macrophages without affecting triacylglycerol (TG) metabolism. Its IC50 of 0.61 μM and wide non-cytotoxic window (up to 20 μM) provide a robust experimental system to probe the role of CE accumulation in foam cell formation and early atherosclerotic lesion development [1].

Apical Actin Dynamics Without Cytotoxicity

Researchers aiming to study localized, apical F-actin structures and their associated cellular functions should prioritize Phenochalasin A over broader-acting actin inhibitors. At 2 μM, it specifically eliminates apical F-actin formation in CHO-K1 cells without the gross cytoskeletal collapse, binucleation, and cell death caused by Cytochalasins D and E [2][3].

Lipid Droplet Studies with Autophagy-Neutral Probe

In investigations where autophagy is either the primary focus or a potential confounding variable (e.g., studies of cellular metabolism, cancer cell survival, or neurodegenerative processes), Phenochalasin A provides a distinct advantage. Unlike Cytochalasins D, E, and H, Phenochalasin A does not modulate autophagic flux, thereby eliminating a major source of experimental artifact [3].

Comparative Actin-Binding Profiling

As a cytochalasin with a confirmed direct binding partner in G-actin, Phenochalasin A is a valuable tool for comparative mechanistic studies. Its unique C-10 phenyl substitution and specific F-actin disruption phenotype offer a distinct chemical probe to contrast with the mechanisms of Cytochalasins B, D, and E, furthering the understanding of cytochalasan structure-activity relationships [2][4].

Application

Selection Property

Validation Focus

Macrophage CE synthesis studies

Selective CE inhibition without TG confounding

CE synthesis assay endpoints; TG synthesis control verification

Apical actin dynamics research

Localized F-actin disruption profile

F-actin staining pattern; cell viability exclusion controls

Autophagy-neutral lipid droplet probing

No autophagic flux modulation

LC3-II/p62 immunoblotting; autophagy inhibitor comparator controls

Cytochalasan SAR investigations

Unique C-10 phenyl substitution and G-actin binding

Binding assay reproducibility; structural analog comparison

• [1] Namatame, I., Tomoda, H., Arai, M., & Omura, S. (2000). Effect of fungal metabolites cytochalasans on lipid droplet formation in mouse macrophages. The Journal of Antibiotics, 53(1), 19-25. View Source
• [2] Kobayashi, K., Matsuda, D., Tomoda, H., & Ohshiro, T. (2022). Binding of phenochalasin A, an inhibitor of lipid droplet formation in mouse macrophages, on G-actin. Drug Discoveries & Therapeutics, 16(4), 148-153. View Source
• [3] Takanezawa, Y., Nakamura, R., Sone, T., Uraguchi, S., Kiyono, M., & Sone, H. (2017). Variation in the activity of distinct cytochalasins as autophagy inhibitors in human lung A549 cells. Biochemical and Biophysical Research Communications, 494(3-4), 662-668. View Source
• [4] Tomoda, H., Namatame, I., Tabata, N., Kawaguchi, K., Si, S., & Omura, S. (1999). Structure elucidation of fungal phenochalasins, novel inhibitors of lipid droplet formation in mouse macrophages. The Journal of Antibiotics, 52(10), 857-861. View Source